N-(2,4-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H25FN2O5S/c1-28-17-8-11-19(20(14-17)29-2)23-21(25)13-16-5-3-4-12-24(16)30(26,27)18-9-6-15(22)7-10-18/h6-11,14,16H,3-5,12-13H2,1-2H3,(H,23,25)
• InChI Key: KCCKTBJWSVPKPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C21H25FN2O5S
• Molecular Weight: 436.5 g/mol
• CAS No.: 1021090-32-3

Description

N-(2,4-dimethoxyphenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide is a useful research compound. Its molecular formula is C21H25FN2O5S and its molecular weight is 436.5. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• Synthesis and Antibacterial Potentials: A study involved the synthesis of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The derivatives showed moderate inhibitory activity against various bacterial strains, including Gram-negative bacteria, indicating their potential as antibacterial agents (Iqbal et al., 2017).

Enzyme Inhibitory Activity

• Cholinesterase and Carbonic Anhydrase Inhibitors: Another study reported the synthesis of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, which were evaluated for their inhibitory activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX) enzymes. These compounds displayed promising activity, suggesting their potential in treating conditions associated with enzyme dysfunction (Khalid et al., 2014).

Anticancer and Antimicrobial Agents

• Synthesis and Biological Activities: Research on the synthesis of N-substituted-piperidinyl-4-phenylthioether and sulfone derivatives aimed to find new selective ligands for the 5-HT2A receptor. Some sulfur-containing analogues demonstrated selective affinity to the 5-HT2A receptor, indicating their potential for further study in neurological and psychiatric disorders (Wang et al., 2001).

Chemical Synthesis and Characterization

• Advanced Materials and Synthesis Techniques: A study focused on the synthesis of benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, evaluating their antibacterial, antifungal, and anthelmintic activities. Some compounds showed significant biological activities, and their molecular docking to target proteins revealed similar binding poses as that of standards, indicating their potential in drug discovery and materials science (Khan et al., 2019).